Cas no 1279049-38-5 ((3S,4S)-4-methylpyrrolidine-3-carboxylic acid)

• Product Name: (3S,4S)-4-methylpyrrolidine-3-carboxylic acid
• CAS No: 1279049-38-5
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD11559113
• CID: 4585810
• PubChem ID: 1512685
• Update Time: 2025-10-28

(3S,4S)-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-4-methylpyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylic acid, 4-methyl-, (3S,4S)-

• MDL： MFCD11559113
• Inchi： 1S/C6H11NO2/c1-4-2-7-3-5(4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5-/m1/s1
• InChI Key： FLYSYPZJEXSTBV-RFZPGFLSSA-N
• SMILES： N1C[C@@H](C)[C@H](C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (3S,4S)-4-methylpyrrolidine-3-carboxylic acid

Comprehensive Overview of (3S,4S)-4-methylpyrrolidine-3-carboxylic acid (CAS No. 1279049-38-5)

(3S,4S)-4-methylpyrrolidine-3-carboxylic acid (CAS No. 1279049-38-5) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its stereospecific methylpyrrolidine backbone and carboxylic acid functional group, serves as a versatile building block in drug discovery and organic synthesis. Its unique structural features make it valuable for designing bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The growing demand for chiral intermediates like (3S,4S)-4-methylpyrrolidine-3-carboxylic acid reflects broader trends in precision medicine and targeted therapies. Researchers frequently search for "synthesis of (3S,4S)-4-methylpyrrolidine-3-carboxylic acid" or "applications of chiral pyrrolidine derivatives," highlighting its relevance in modern chemistry. The compound’s stereochemistry (3S,4S configuration) is critical for its biological activity, making it a subject of interest in asymmetric synthesis and catalysis studies.

In pharmaceutical applications, (3S,4S)-4-methylpyrrolidine-3-carboxylic acid is often explored as a precursor for peptidomimetics and small-molecule drugs. Its pyrrolidine ring mimics proline-like structures, enabling interactions with biological targets such as proteases and GPCRs. Recent publications have investigated its role in optimizing drug bioavailability and metabolic stability, aligning with industry efforts to address "improving drug-like properties of chiral compounds."

From a synthetic perspective, the compound’s carboxylic acid group allows for diverse derivatization, including amide coupling and esterification. Laboratories often seek "purchase (3S,4S)-4-methylpyrrolidine-3-carboxylic acid" for custom synthesis projects, underscoring its commercial importance. Analytical data (e.g., NMR, HPLC) confirm its high purity and stereochemical integrity, which are essential for reproducible research outcomes.

The market for chiral building blocks like 1279049-38-5 is expanding, driven by advancements in biocatalysis and flow chemistry. Sustainable production methods, such as enzymatic resolution or asymmetric hydrogenation, are frequently discussed in connection with this compound. These innovations respond to queries like "green synthesis of pyrrolidine derivatives"—a hot topic in eco-conscious research communities.

In summary, (3S,4S)-4-methylpyrrolidine-3-carboxylic acid exemplifies the intersection of structural complexity and functional utility. Its applications span medicinal chemistry, material science, and catalysis, making it a staple in R&D databases. As interest grows in "tailored chiral scaffolds for drug design," this compound will likely remain a focal point for scientific and industrial exploration.